Cas no 2567495-07-0 (2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 2567495-07-0
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• MDL: MFCD32878761
• CID: 5415840
• PubChem ID: 162422502
• Update Time: 2025-07-22

2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4798170871
• 2,2-DIFLUORO-2,3,4,5-TETRAHYDROBENZO[F][1,4]OXAZEPINE HCL
• EN300-27695787
• AT31547
• 2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• 2567495-07-0
• 1,4-Benzoxazepine, 2,2-difluoro-2,3,4,5-tetrahydro-, hydrochloride (1:1)

• MDL： MFCD32878761
• Inchi： 1S/C9H9F2NO.ClH/c10-9(11)6-12-5-7-3-1-2-4-8(7)13-9;/h1-4,12H,5-6H2;1H
• InChI Key： LUVZNYZMHHWXRD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2CNCC1(F)F.[H]Cl

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Recent Advances in the Study of 2,2-Difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine Hydrochloride (CAS: 2567495-07-0)

The compound 2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS: 2567495-07-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoxazepine derivative is being investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, highlighting its promise as a novel therapeutic agent.

One of the key areas of interest is the compound's role as a selective inhibitor of certain enzymes or receptors. Preliminary data suggest that 2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride exhibits high affinity and specificity, making it a valuable tool for both basic research and drug development. Its unique chemical structure, characterized by the presence of fluorine atoms and a benzoxazepine core, contributes to its stability and bioavailability, which are critical factors for in vivo applications.

Recent publications have detailed the synthetic routes for this compound, emphasizing improvements in yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties. These studies have also explored the compound's pharmacokinetics and toxicity profiles, providing a foundation for future preclinical and clinical trials.

In addition to its potential as a therapeutic agent, 2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is being studied for its applications in chemical biology. Researchers are utilizing this compound as a molecular probe to investigate signaling pathways and protein interactions. Its ability to modulate specific targets with high precision makes it an invaluable asset for understanding complex biological processes.

Looking ahead, the continued exploration of 2,2-difluoro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development, paving the way for novel treatments in areas such as oncology, neurology, and infectious diseases. The compound's versatility and promising preliminary data underscore its importance in the evolving landscape of chemical biology and drug discovery.